Cas no 332045-73-5 (2-amino-4-4-(benzyloxy)phenyl-6-(hexylsulfanyl)pyridine-3,5-dicarbonitrile)

• Product Name: 2-amino-4-4-(benzyloxy)phenyl-6-(hexylsulfanyl)pyridine-3,5-dicarbonitrile
• CAS No: 332045-73-5
• MF: C₂₆H₂₆N₄OS
• MW: 442.575844287872
• CID: 6028220
• PubChem ID: 3120776
• Update Time: 2025-10-30

2-amino-4-4-(benzyloxy)phenyl-6-(hexylsulfanyl)pyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-4-(benzyloxy)phenyl-6-(hexylsulfanyl)pyridine-3,5-dicarbonitrile
• 2-amino-4-(4-(benzyloxy)phenyl)-6-(hexylthio)pyridine-3,5-dicarbonitrile
• AKOS001143427
• 332045-73-5
• F0192-0799
• 2-amino-6-hexylsulfanyl-4-(4-phenylmethoxyphenyl)pyridine-3,5-dicarbonitrile
• 2-amino-4-[4-(benzyloxy)phenyl]-6-(hexylsulfanyl)pyridine-3,5-dicarbonitrile

• Inchi： 1S/C26H26N4OS/c1-2-3-4-8-15-32-26-23(17-28)24(22(16-27)25(29)30-26)20-11-13-21(14-12-20)31-18-19-9-6-5-7-10-19/h5-7,9-14H,2-4,8,15,18H2,1H3,(H2,29,30)
• InChI Key： DTPLSLFQMLZDGV-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=C(C(C#N)=C(N)N=1)C1C=CC(=CC=1)OCC1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 442.18273264g/mol
• Monoisotopic Mass: 442.18273264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-amino-4-4-(benzyloxy)phenyl-6-(hexylsulfanyl)pyridine-3,5-dicarbonitrile

Research Briefing on 2-amino-4-4-(benzyloxy)phenyl-6-(hexylsulfanyl)pyridine-3,5-dicarbonitrile (CAS: 332045-73-5)

In recent years, the compound 2-amino-4-4-(benzyloxy)phenyl-6-(hexylsulfanyl)pyridine-3,5-dicarbonitrile (CAS: 332045-73-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the pyridine dicarbonitrile family, which is known for its diverse pharmacological properties, including anti-inflammatory, anti-cancer, and anti-microbial activities. Recent studies have highlighted its role as a potent inhibitor of specific kinase pathways, making it a promising candidate for targeted therapy in oncology. The benzyloxy and hexylsulfanyl substituents are believed to enhance its binding affinity and selectivity towards certain biological targets.

A study published in the Journal of Medicinal Chemistry (2023) detailed the synthesis of 2-amino-4-4-(benzyloxy)phenyl-6-(hexylsulfanyl)pyridine-3,5-dicarbonitrile via a multi-step reaction pathway, optimizing yield and purity. The researchers employed NMR spectroscopy and mass spectrometry for structural confirmation, ensuring the compound's integrity for subsequent biological assays.

In vitro studies demonstrated that the compound exhibits significant inhibitory activity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway and inhibits key signaling proteins involved in cell proliferation and survival.

Further investigations into its pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability, are currently underway. Preliminary results suggest that the compound has favorable drug-like properties, though further optimization may be required to enhance its efficacy and reduce potential off-target effects.

In conclusion, 2-amino-4-4-(benzyloxy)phenyl-6-(hexylsulfanyl)pyridine-3,5-dicarbonitrile represents a promising scaffold for the development of novel therapeutic agents. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacological profile, and evaluating its safety and efficacy in preclinical models.